![molecular formula C16H21N3 B5463018 2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride](/img/structure/B5463018.png)
2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride
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Overview
Description
2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride, also known as DASB, is a selective serotonin transporter (SERT) ligand that is commonly used in scientific research. It is a fluorescent compound that binds to the SERT, allowing for the visualization and quantification of the serotonin transporter in living cells and tissues.
Mechanism of Action
2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride binds specifically to the serotonin transporter, blocking the uptake of serotonin into cells. This allows for the visualization and quantification of the transporter in living cells and tissues. This compound is highly selective for the serotonin transporter, and does not bind to other neurotransmitter transporters or receptors.
Biochemical and Physiological Effects
This compound has been shown to have minimal effects on the physiological and biochemical functions of cells and tissues. It does not affect the levels of neurotransmitters or other signaling molecules, and does not alter the function of the serotonin transporter or other membrane proteins.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride is its high selectivity for the serotonin transporter, which allows for the specific labeling and visualization of this protein in living cells and tissues. This compound is also highly stable and can be used in a variety of experimental conditions, including in vitro and in vivo studies.
One limitation of this compound is its relatively low fluorescence intensity, which can make it difficult to detect in some experimental settings. Additionally, this compound is not suitable for use in experiments that require the measurement of serotonin uptake or release, as it blocks the activity of the serotonin transporter.
Future Directions
There are several potential future directions for the use of 2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride in scientific research. One area of interest is the development of new imaging techniques that can improve the sensitivity and specificity of this compound labeling. Another potential direction is the use of this compound in studies of the serotonin transporter in non-human species, such as rodents and primates. Finally, this compound may be useful in the development of new drugs that target the serotonin transporter, which could have therapeutic applications in the treatment of mood disorders and other conditions.
Synthesis Methods
The synthesis of 2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride involves several steps, including the reaction of 2-(aminomethyl)benzonitrile with 2,7-diazaspiro[4.5]decane, followed by the addition of hydrochloric acid to form the dihydrochloride salt. The final product is a white powder that is soluble in water and organic solvents.
Scientific Research Applications
2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride is widely used in scientific research to study the serotonin transporter. It is commonly used in studies of depression, anxiety, and other mood disorders, as well as in studies of drug abuse and addiction. This compound can be used to visualize the distribution and density of the serotonin transporter in the brain and other tissues, and to measure changes in transporter levels in response to various stimuli.
Properties
IUPAC Name |
2-(2,9-diazaspiro[4.5]decan-2-ylmethyl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3/c17-10-14-4-1-2-5-15(14)11-19-9-7-16(13-19)6-3-8-18-12-16/h1-2,4-5,18H,3,6-9,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHKAIIDUSOONOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCN(C2)CC3=CC=CC=C3C#N)CNC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.